Cas no 61921-83-3 (1H-Indole-1-acetamide, 2-ethyl-3-methyl-)

• Product Name: 1H-Indole-1-acetamide, 2-ethyl-3-methyl-
• CAS No: 61921-83-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 463053
• PubChem ID: 21386778
• Update Time: 2025-04-19

1H-Indole-1-acetamide, 2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 2-ethyl-3-methyl-
• 2-(2-ethyl-3-methylindol-1-yl)acetamide
• 61921-83-3
• 2-(2-Ethyl-3-methyl-1H-indol-1-yl)acetamide
• SCHEMBL11605051
• CHEMBL3252107
• DTXSID90612752

• Inchi： 1S/C13H16N2O/c1-3-11-9(2)10-6-4-5-7-12(10)15(11)8-13(14)16/h4-7H,3,8H2,1-2H3,(H2,14,16)
• InChI Key： FAXSKVMGOUUSET-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2C(C)=C1CC)N

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48.02